Cas no 2172249-12-4 (3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid)

• Product Name: 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• CAS No: 2172249-12-4
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5974249
• PubChem ID: 165823910
• Update Time: 2025-05-21

3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid
• EN300-1529453
• 2172249-12-4
• 3-{N-ethyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-4-methylpentanamido}butanoic acid

• Inchi： 1S/C28H36N2O5/c1-5-30(19(4)14-27(32)33)26(31)15-20(18(2)3)16-29-28(34)35-17-25-23-12-8-6-10-21(23)22-11-7-9-13-24(22)25/h6-13,18-20,25H,5,14-17H2,1-4H3,(H,29,34)(H,32,33)
• InChI Key： AHOXQOZDHRXHJY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(N(CC)C(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid

Comprehensive Analysis of 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid (CAS No. 2172249-12-4)

In the realm of organic chemistry and pharmaceutical research, 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid (CAS No. 2172249-12-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, enabling precise control over chemical reactions—a feature highly sought after in modern bioconjugation and solid-phase peptide synthesis (SPPS).

The molecular structure of 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid combines a branched alkyl chain with a carboxyl terminus, making it a versatile building block for peptide modifications. Researchers are particularly interested in its role in designing targeted drug delivery systems, a hot topic in nanomedicine. Recent studies highlight its compatibility with click chemistry and bioorthogonal reactions, which are pivotal for developing next-generation therapeutic peptides and biomaterials.

One of the most frequently searched questions about this compound revolves around its solubility and stability under physiological conditions. Empirical data suggests that CAS No. 2172249-12-4 exhibits moderate solubility in polar aprotic solvents like DMF and DMSO, which aligns with its utility in automated peptide synthesizers. Furthermore, its hydrolytic stability at neutral pH makes it suitable for long-term storage, addressing a common concern among laboratory technicians.

From an industrial perspective, the demand for Fmoc-protected amino acids like this compound has surged due to advancements in combinatorial chemistry and high-throughput screening (HTS). Its application extends to proteomics research, where it aids in the synthesis of custom peptides for antibody production and enzyme substrate studies. Notably, the N-ethyl side chain enhances lipophilicity, a trait leveraged in designing cell-penetrating peptides (CPPs)—a trending subtopic in drug discovery forums.

Environmental and safety considerations are also paramount. While 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-4-methylpentanamido}butanoic acid is not classified as hazardous, proper handling protocols are recommended to avoid unintended polymerization. This aligns with the broader industry shift toward green chemistry principles, another frequently searched term in academic databases.

In summary, CAS No. 2172249-12-4 represents a cornerstone in peptide engineering, bridging gaps between chemical synthesis and biological applications. Its multifaceted utility—from drug formulation to material science—ensures its relevance in cutting-edge research, making it a staple in pharmaceutical R&D pipelines worldwide.